5-bromo-1-methyl-1H-pyrazol-3-ol
Overview
Description
5-Bromo-1-methyl-1H-pyrazol-3-ol is an organic compound belonging to the pyrazole family. It is a colorless solid with a melting point of 183°C and a boiling point of 246°C. 5-Bromo-1-methyl-1H-pyrazol-3-ol has been widely used in scientific research due to its wide range of applications. It has been used in the synthesis of various compounds, as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers. It has also been used in the study of biochemical and physiological effects, as well as in the development of new drugs and drug delivery systems.
Scientific Research Applications
5-Bromo-1-methyl-1H-pyrazol-3-ol has been used in a wide range of scientific research applications. It has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers. In addition, it has been used in the study of biochemical and physiological effects, as well as in the development of new drugs and drug delivery systems.
Mechanism of Action
The mechanism of action of 5-bromo-1-methyl-1H-pyrazol-3-ol is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of other molecules. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-1-methyl-1H-pyrazol-3-ol are not fully understood. However, it has been shown to have a variety of effects on the body, including anti-inflammatory, anti-cancer, and anti-bacterial activities. In addition, it has been shown to have an inhibitory effect on enzymes involved in the metabolism of other molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 5-bromo-1-methyl-1H-pyrazol-3-ol in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. However, there are also some limitations to its use. For example, the compound is unstable in the presence of light and heat, and it is also toxic and corrosive. Therefore, it is important to use the compound in a well-ventilated area and to wear protective clothing when handling it.
Future Directions
The potential future directions for 5-bromo-1-methyl-1H-pyrazol-3-ol include further research into its biochemical and physiological effects, as well as its potential applications in the development of new drugs and drug delivery systems. In addition, further research into its mechanism of action and its potential uses in the synthesis of polymers could also be explored. Finally, further research into its toxicity and corrosive properties could be conducted in order to ensure its safe use in laboratory experiments.
Synthesis Methods
5-Bromo-1-methyl-1H-pyrazol-3-ol can be synthesized through a variety of methods. The most common method is the reaction of 1-methyl-1H-pyrazole-3-ol with bromine. This reaction produces 5-bromo-1-methyl-1H-pyrazol-3-ol and hydrogen bromide. Other methods of synthesis include the reaction of 1-methyl-1H-pyrazole-3-ol with bromine in aqueous solution, the reaction of 1-methyl-1H-pyrazole-3-ol with bromine in the presence of a base, and the reaction of 1-methyl-1H-pyrazole-3-ol with bromine in the presence of a metal catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1-methyl-1H-pyrazol-3-ol involves the reaction of 5-bromo-3-hydroxypyrazole with methyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-3-hydroxypyrazole", "methyl iodide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 5-bromo-3-hydroxypyrazole and base to a solvent (e.g. DMF) and stir.", "Add methyl iodide dropwise to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with a suitable solvent (e.g. water) and dry." ] } | |
CAS RN |
1781644-04-9 |
Molecular Formula |
C4H5BrN2O |
Molecular Weight |
177 |
Purity |
95 |
Origin of Product |
United States |
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